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Compound of Interest

Compound Name: 5-Chloro-1-adamantanone

Cat. No.: B12814072

Get Quote

Clarifying the "5-Chloro-1-adamantanone" Nomenclature
& Isomeric Integrity
Executive Summary: The Nomenclature Paradox
In high-purity chemical sourcing and drug development, the term "5-Chloro-1-adamantanone"

frequently appears in catalogs. It is critical for researchers to recognize that this is a misnomer

or a non-IUPAC synonym for 5-Chloro-2-adamantanone (CAS: 20098-17-3).

The Core Issue: A ketone functionality cannot exist at the bridgehead (C1) of the

adamantane cage due to Bredt’s Rule, which forbids double bonds at bridgehead positions in

small bicyclic systems due to extreme ring strain.

The Reality: The molecule in question is invariably 5-chloro-2-adamantanone, where the

ketone is located on a secondary carbon (C2, the bridge) and the chlorine is at the distal

bridgehead (C5).

Significance: This scaffold is a crucial pharmacophore in the synthesis of DPP-4 inhibitors

(e.g., Vildagliptin analogs) and 11β-HSD1 inhibitors, valued for its lipophilicity and metabolic

stability.
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Structural Analysis & Logic
Adamantane Numbering & Isomerism
To understand the distinction between the requested "1-one" and the actual "2-one," one must

visualize the adamantane cage.

Bridgeheads (1, 3, 5, 7): Tertiary carbons. Stable sites for halogenation (radical pathway).

Bridges (2, 4, 6, 8, 9, 10): Secondary carbons. The only stable sites for a ketone (

).

Diagram 1: Structural Numbering & Connectivity
The following diagram illustrates the standard IUPAC numbering versus the non-standard "1-

chloro-4-one" numbering that leads to the confusion.
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Caption: Comparison of the stable 2-adamantanone scaffold vs. the geometrically impossible

1-adamantanone structure.

Distal vs. Proximal Functionalization
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While "5-Chloro-1-adamantanone" is a synonym for the 5-chloro-2-one, a genuine isomer

exists: 1-Chloro-2-adamantanone. The distinction is regiochemical:

5-Chloro-2-adamantanone (Distal): Cl is at C5, far from the ketone. This is the

thermodynamically favored product in many remote oxidation protocols.

1-Chloro-2-adamantanone (Proximal): Cl is at C1, adjacent to the ketone. This is an

-halo ketone, often more reactive and less stable under basic conditions.

Physicochemical Profile & Comparison
The following table consolidates the properties of the target molecule against its common

isomers/related compounds to aid in identification.

Feature
5-Chloro-2-

adamantanone

1-

Chloroadamantane

(Reference)

1-Chloro-2-

adamantanone

(Isomer)

CAS Number 20098-17-3 935-56-8 20098-16-2 (Rare)

Common Synonyms

5-Chloro-1-

adamantanone*, 1-

Chloro-4-

adamantanone

Adamantyl chloride -Chloroadamantanone

Structure Type -Chloro Ketone

(Distal)

Alkyl Chloride (No

Ketone)
-Chloro Ketone

(Proximal)

Melting Point 196 – 202 °C 165 – 166 °C
~160 °C (varies by

purity)

Appearance White Crystalline Solid Off-white Waxy Solid White Solid

Solubility
DCM, Methanol,

Chloroform
Hexane, DCM DCM, Ethers

Stability
High (Metabolically

stable)
Hydrolytically active Reactive (Alpha-halo)
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*Note: "5-Chloro-1-adamantanone" is a commercial alias, not a distinct chemical entity.

Synthetic Pathways & Causality
The synthesis of 5-chloro-2-adamantanone requires controlling regioselectivity to target the C5

position (distal) rather than the C1 position (proximal).

Route A: Oxidation of 5-Chloro-2-adamantanol
(Preferred)
This route is preferred for its high specificity. The precursor, 5-chloro-2-adamantanol, is

oxidized using Jones reagent or Pyridinium Chlorochromate (PCC).

Protocol Logic:

Precursor Selection: 5-hydroxy-2-adamantanone is first chlorinated, or 5-chloro-2-

adamantanol is synthesized via remote functionalization.

Oxidation: The secondary alcohol at C2 is oxidized to a ketone. Since the C5 chlorine is

tertiary and non-oxidizable under these conditions, the regiochemistry is preserved.

Route B: Direct Chlorination of 2-Adamantanone
Direct chlorination of 2-adamantanone using

or sulfuryl chloride (

) often yields a mixture.

Mechanism: Radical halogenation.[1]

Selectivity Issue: The electron-withdrawing carbonyl group at C2 deactivates the adjacent

C1/C3 hydrogens (inductive effect). This directs the radical attack to the remote C5/C7

positions, favoring 5-chloro-2-adamantanone.

Self-Validating Step: Monitor reaction via GC-MS. The 5-chloro isomer (distal) will appear

later than the 1-chloro isomer (proximal) on non-polar columns due to polarity differences

induced by the dipole moment alignment.
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Diagram 2: Synthetic Workflow & Regioselectivity
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Caption: Regioselective chlorination favoring the distal 5-position due to the electron-

withdrawing effect of the C2 ketone.

Experimental Protocol: Synthesis of 5-Chloro-2-
adamantanone
Reference Standard for Laboratory Synthesis

Objective: Selective synthesis via oxidation of 5-chloro-2-adamantanol to avoid isomer

separation issues.

Reagents:

5-Chloro-2-adamantanol (1.0 eq)

Jones Reagent (

, 1.2 eq)

Acetone (Solvent, 10 mL/g)

Procedure:
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Dissolution: Dissolve 5-chloro-2-adamantanol in acetone at 0°C.

Addition: Add Jones reagent dropwise over 30 minutes. Maintain temperature < 5°C to

prevent over-oxidation or ring cleavage.

Quenching: Upon consumption of starting material (TLC check, eluent 20%

EtOAc/Hexane), add Isopropanol to quench excess oxidant (color change from orange to

green).

Extraction: Dilute with water, extract with Dichloromethane (

).

Purification: Wash organic layer with Brine, dry over

. Concentrate in vacuo. Recrystallize from Hexane/Ether.

Validation:

Melting Point: Target range 196–202°C.

1H-NMR (CDCl3): Look for bridgehead protons. The signal for H-1/H-3 (adjacent to C=O)

will be distinct from H-6/H-7. Lack of signal at ~3.8-4.0 ppm confirms oxidation of the

alcohol (CH-OH) to ketone (C=O).

Applications in Drug Development
The 5-chloro-2-adamantanone scaffold is a bioisostere for the adamantane cage found in:

DPP-4 Inhibitors: Used in the synthesis of Saxagliptin/Vildagliptin analogs where the

bridgehead substituent modulates metabolic stability (blocking CYP450 oxidation sites).

11β-HSD1 Inhibitors: The ketone provides a handle for reductive amination or Grignard

addition, while the chlorine provides lipophilic bulk without metabolic liability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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